Cas no 137242-41-2 (Ethyl 5-bromobenzofuran-3-carboxylate)

Ethyl 5-bromobenzofuran-3-carboxylate is a brominated benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a benzofuran core substituted with a bromine atom at the 5-position and an ethyl ester group at the 3-position, enhancing its reactivity in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its structural properties make it a valuable intermediate for constructing complex heterocyclic frameworks. The ethyl ester moiety offers versatility for further functionalization, including hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and stability under standard synthetic conditions.

Ethyl 5-bromobenzofuran-3-carboxylate structure

137242-41-2 structure

Product Name:Ethyl 5-bromobenzofuran-3-carboxylate

CAS No:137242-41-2

MF:C₁₁H₉BrO₃

MW:269.091362714767

CID:1033124

PubChem ID:21694192

Update Time:2025-10-06

Ethyl 5-bromobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromobenzofuran-3-carboxylate
- Ethyl 5-bromo-1-benzofuran-3-carboxylate
- AK119950
- KB-253634
- SureCN9844024
- 137242-41-2
- ZBKAUMXETAHVCI-UHFFFAOYSA-N
- AKOS015006945
- 5-BroMo-benzofuran-3-carboxylic acid ethyl ester
- SCHEMBL9844024
- DTXSID10617022
- DB-370459
- Ethyl5-bromobenzofuran-3-carboxylate
- CS-0445576
- Inchi： 1S/C11H9BrO3/c1-2-14-11(13)9-6-15-10-4-3-7(12)5-8(9)10/h3-6H,2H2,1H3
- InChI Key： ZBKAUMXETAHVCI-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=CO2

Computed Properties

Exact Mass: 267.97351g/mol
Monoisotopic Mass: 267.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 39.4Å²

Ethyl 5-bromobenzofuran-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM160256-1g	ethyl 5-bromobenzofuran-3-carboxylate	137242-41-2	95%	1g	$729	2021-06-17
Alichem	A019097183-1g	Ethyl 5-bromobenzofuran-3-carboxylate	137242-41-2	95%	1g	621.72 USD	2021-06-17
Chemenu	CM160256-1g	ethyl 5-bromobenzofuran-3-carboxylate	137242-41-2	95%	1g	$638	2023-02-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01090-5g	Ethyl 5-bromo-1-benzofuran-3-carboxylate	137242-41-2	95%	5g	$1180	2023-09-07